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CAS No.: 17344-01-3
Cat. No.: B098612
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. J

For drug development professionals and researchers, the synthesis and handling of novel or
esoteric compounds is a daily reality. While comprehensive safety data is the gold standard, it
is not always available for every intermediate or research chemical. This is the case for 4-(1-
Cycloocten-1-yl)morpholine (CAS 87064-00-4). A thorough search of publicly available
databases and supplier safety data sheets (SDS) reveals a significant lack of specific
toxicological, ecological, and detailed physical hazard information for this exact compound.

This guide, therefore, adopts a scientifically grounded, analog-based approach to risk
assessment and safe handling. By examining the chemistry of the enamine functional group
and the known safety profiles of close structural analogs—namely 4-(1-Cyclohexen-1-
yl)morpholine (CAS 670-80-4) and the parent amine, morpholine (CAS 110-91-8)—we can
construct a robust framework for its safe utilization in a research and development setting. This
document is structured not as a simple data sheet, but as a technical guide to empower the
scientist with the rationale behind each safety recommendation, fostering a self-validating
system of laboratory practice.

Chemical Identity and Physicochemical Properties
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4-(1-Cycloocten-1-yl)morpholine belongs to the enamine class of compounds. Enamines are
nitrogen analogs of enols and are characterized by an amino group attached to a carbon-
carbon double bond.[1] This structure makes them versatile nucleophiles in organic synthesis.
[2][3] They are typically formed through the acid-catalyzed condensation of a secondary amine
(morpholine) with an enolizable ketone or aldehyde (cyclooctanone).[1][2][4]

Synthesis and Reactivity Context

The synthesis of this compound involves the reaction of cyclooctanone with morpholine,
typically with azeotropic removal of water.[5][6] Understanding this formation is key to
anticipating potential impurities, such as unreacted starting materials. The core reactivity of
enamines stems from the electron-donating nitrogen atom, which increases the nucleophilicity
of the a-carbon.[3] This makes them reactive towards electrophiles. Critically, enamines are
sensitive to hydrolysis in the presence of agueous acid, which will revert them to their
constituent ketone and secondary amine.[2] This reactivity dictates the need to avoid contact
with acids during storage and handling.

Enamine Formation

H+ catalyst
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Caption: Workflow for responding to an accidental spill.

Toxicological and Ecological Information (Inferred)

No specific toxicological or ecotoxicological studies for 4-(1-Cycloocten-1-yl)morpholine were
found. The primary toxicological concerns, based on its analog, are irritation to the skin, eyes,
and respiratory system. [7]The parent compound, morpholine, is classified as causing severe
skin burns and eye damage and being harmful if swallowed. [8][9]While the enamine is a
different chemical entity, the potential for hydrolysis back to morpholine under certain
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conditions (e.g., in an acidic environment) warrants a high degree of caution. Due to the lack of
data, the compound should be treated as having unknown long-term effects, and exposure
should be minimized.

The environmental fate is unknown. It should not be allowed to enter drains or waterways. All
waste must be disposed of as hazardous chemical waste according to local, state, and federal
regulations. [7]

Conclusion

4-(1-Cycloocten-1-yl)morpholine (CAS 87064-00-4) is a compound for which direct,
comprehensive safety data is not readily available. However, by applying principles of chemical
analogy and a deep understanding of its functional group chemistry, a robust safety protocol
can be established. Researchers and drug development professionals must treat this
substance with the caution afforded to a new chemical entity, assuming it to be an irritant to the
skin, eyes, and respiratory system, and a combustible liquid. Adherence to the engineering
controls, personal protective equipment standards, and handling protocols outlined in this guide
provides a self-validating framework for its safe use, ensuring both scientific progress and
personal safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

5/6

Tech Support


https://www.makingmolecules.com/blog/enamines
https://www.vanderbilt.edu/AnS/Chemistry/Rizzo/Chem220b/Enamines.pdf
http://www.orgsyn.org/demo.aspx?prep=CV5P0808
https://m.chemicalbook.com/ProductChemicalPropertiesCB0163684_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB2200422&productDescription=4-1-CYCLHEXEN-1-YL+MORPH+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-91-8-A0001294-GB-en.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.benchchem.com/product/b098612/docs#preamble-navigating-data-scarcity-with-scientific-rigor
https://www.benchchem.com/product/b098612/docs#preamble-navigating-data-scarcity-with-scientific-rigor
https://www.benchchem.com/product/b098612/docs#preamble-navigating-data-scarcity-with-scientific-rigor
https://www.benchchem.com/product/b098612/docs#preamble-navigating-data-scarcity-with-scientific-rigor
https://www.benchchem.com/product/b098612?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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